Cas no 2034373-66-3 (N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2034373-66-3
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 5334740
• Update Time: 2025-07-08

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C21H25N3O2S/c1-15-19(17-7-5-13-26-17)16(2)24(23-15)12-11-22-20(25)21(9-3-4-10-21)18-8-6-14-27-18/h5-8,13-14H,3-4,9-12H2,1-2H3,(H,22,25)
• InChI Key： PSOQLAUCOGLHGW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCCN2C(C)=C(C3=CC=CO3)C(C)=N2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• XLogP3: 3.7
• Topological Polar Surface Area: 88.3

Additional information on N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Overview of N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034373-66-3)

The compound N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034373-66-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and organic chemistry research. Its unique combination of furan, pyrazole, and thiophene moieties makes it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a small-molecule modulator for targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for heterocyclic compounds like 2034373-66-3 has surged due to their versatility in medicinal chemistry. The presence of both furan-2-yl and thiophen-2-yl groups in this molecule enhances its electronic properties, making it suitable for applications in organic electronics and catalysis. Additionally, the cyclopentane-1-carboxamide backbone provides structural rigidity, which is often desirable in the design of bioactive molecules.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that multi-step organic synthesis involving Pd-catalyzed cross-coupling and amide bond formation is commonly employed. The compound's structure-activity relationship (SAR) is also a hot topic, with researchers exploring how modifications to the pyrazole or thiophene rings affect its biological activity.

From an industrial perspective, 2034373-66-3 is often discussed in the context of high-value intermediates for pharmaceuticals. Its potential as a kinase inhibitor or GPCR modulator has led to collaborations between academic institutions and biotech companies. The compound's logP and solubility profile are critical parameters for formulation scientists, as they influence its drug-likeness and bioavailability.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are increasingly focused on developing sustainable synthetic methods to produce N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide with minimal waste. Techniques such as flow chemistry and microwave-assisted synthesis are being explored to improve efficiency and reduce the environmental footprint.

In summary, CAS No. 2034373-66-3 represents a fascinating example of modern medicinal chemistry innovation. Its multifaceted applications—from drug development to materials science—highlight its importance in contemporary research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the search for novel therapeutic agents and functional materials.